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Compound of Interest

Compound Name: Swietemahalactone

Cat. No.: B12374289 Get Quote

Swietemahalactone: A Technical Guide for
Researchers
An In-depth Examination of the Chemical Identity, Biological Activity, and Experimental

Protocols of a Novel Limonoid

Abstract
Swietemahalactone, a rearranged phragmalin-type limonoid isolated from Swietenia

mahagoni, has emerged as a compound of interest for its significant biological activity. This

technical guide provides a comprehensive overview of Swietemahalactone, focusing on its

chemical identifiers, antibacterial properties, and relevant experimental methodologies. The

information presented herein is intended to support researchers, scientists, and drug

development professionals in their exploration of this promising natural product.

Chemical Identity
A clear identification of Swietemahalactone is fundamental for accurate research and

development. The following table summarizes its key chemical identifiers.
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Identifier Value

CAS Number 1514669-21-6

Molecular Formula C₂₇H₃₀O₁₀

Molecular Weight 514.52 g/mol

PubChem CID 125114859

Synonyms Swietemahalactone

Biological Activity
The primary biological activity reported for Swietemahalactone is its antibacterial effect,

particularly against Gram-negative bacteria.

Antibacterial Activity
Swietemahalactone has demonstrated potent and selective antibacterial activity against

Escherichia coli. This is a significant finding, as E. coli is a common pathogen responsible for a

variety of infections.

Table 2.1: Antibacterial Activity of Swietemahalactone against Escherichia coli

Parameter Result

Minimal Inhibitory Concentration (MIC) 0.01 µM

This data indicates the minimum concentration of Swietemahalactone required to inhibit the

visible growth of E. coli.

Experimental Protocols
This section details the methodologies for key experiments related to the evaluation of

Swietemahalactone's biological activity.

Antibacterial Susceptibility Testing
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This method provides a qualitative assessment of antibacterial activity.

Protocol:

Prepare a standardized inoculum of the test bacterium (e.g., E. coli).

Evenly spread the bacterial suspension onto the surface of a suitable agar medium (e.g.,

Mueller-Hinton agar).

Impregnate sterile paper discs with a known concentration of Swietemahalactone.

Place the discs onto the inoculated agar surface.

Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours).

Measure the diameter of the zone of inhibition (the clear area around the disc where

bacterial growth is inhibited).

This method determines the lowest concentration of an antimicrobial agent that prevents visible

growth of a microorganism.

Protocol (Broth Microdilution Method):

Prepare a series of twofold dilutions of Swietemahalactone in a liquid growth medium in a

96-well microtiter plate.

Inoculate each well with a standardized suspension of the test bacterium.

Include a positive control (bacteria and medium without Swietemahalactone) and a

negative control (medium only).

Incubate the plate at the appropriate temperature and duration.

Determine the MIC by visually inspecting for the lowest concentration that shows no turbidity

(bacterial growth).

Workflow for Antibacterial Activity Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12374289?utm_src=pdf-body
https://www.benchchem.com/product/b12374289?utm_src=pdf-body
https://www.benchchem.com/product/b12374289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the general workflow for assessing the antibacterial activity of

a compound like Swietemahalactone.
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Caption: Workflow for assessing antibacterial activity.

Signaling Pathways
Currently, there is a lack of specific information in the public domain regarding the signaling

pathways modulated by Swietemahalactone. Research into the mechanism of action of

phragmalin-type limonoids is ongoing. It is hypothesized that their antibacterial effects may be

attributed to the disruption of bacterial cell membrane integrity or the inhibition of essential

enzymes. Further investigation is required to elucidate the precise molecular targets and

signaling cascades affected by Swietemahalactone.

The following diagram represents a hypothetical signaling pathway that could be investigated

for its role in the antibacterial action of Swietemahalactone.
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Caption: Hypothetical antibacterial mechanisms of action.

Conclusion
Swietemahalactone is a novel natural product with demonstrated potent antibacterial activity

against E. coli. This technical guide provides foundational information for researchers

interested in further exploring its therapeutic potential. Future research should focus on

elucidating its precise mechanism of action, investigating its activity against a broader spectrum

of pathogens, and evaluating its potential for in vivo efficacy and safety. The detailed

experimental protocols provided herein offer a starting point for such investigations.
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To cite this document: BenchChem. [Swietemahalactone CAS number and chemical
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374289#swietemahalactone-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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